![molecular formula C10H9Cl4NO3S B4893266 N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide](/img/structure/B4893266.png)
N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide, also known as CP-31398, is a small molecule compound that has been extensively studied for its potential therapeutic applications in cancer and other diseases. It was first identified as a potential p53 stabilizing agent in a high-throughput screening assay, and subsequent studies have shown that it can induce apoptosis and inhibit tumor growth in various cancer cell lines.
Mechanism of Action
N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide has been shown to stabilize the tumor suppressor protein p53, which plays a critical role in regulating cell cycle progression and apoptosis. Mutations in the p53 gene are common in many types of cancer, and the stabilization of p53 by this compound can restore its tumor suppressor function and induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells through a variety of mechanisms, including the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes. It has also been shown to inhibit angiogenesis, the process by which tumors form new blood vessels to support their growth.
Advantages and Limitations for Lab Experiments
One advantage of N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide is its ability to sensitize cancer cells to chemotherapy and radiation therapy, which could potentially improve the efficacy of these treatments. However, one limitation is that it may not be effective in all types of cancer, and further research is needed to determine its optimal use.
Future Directions
There are several potential future directions for research on N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide. One area of focus could be the development of more potent and selective analogs of the compound. Another area of focus could be the identification of biomarkers that could predict which patients are most likely to benefit from treatment with this compound. Additionally, further studies are needed to determine the optimal dosing and administration schedule for the compound in clinical trials.
Synthesis Methods
The synthesis of N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide involves several steps, including the reaction of 3-chloro-2-oxopropyl trifluoromethanesulfonate with sodium benzenesulfinate, followed by reaction with trichloromethyl lithium and subsequent hydrolysis. The final product is obtained through recrystallization from a suitable solvent.
Scientific Research Applications
N-[3-chloro-2-oxo-1-(trichloromethyl)propyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications in cancer. It has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines, including breast, colon, and lung cancer. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
properties
IUPAC Name |
N-(1,1,1,4-tetrachloro-3-oxobutan-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl4NO3S/c11-6-8(16)9(10(12,13)14)15-19(17,18)7-4-2-1-3-5-7/h1-5,9,15H,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTGQHVHOCPXHOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC(C(=O)CCl)C(Cl)(Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl4NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.